Cas no 2097981-88-7 (2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid)

• Product Name: 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid
• CAS No: 2097981-88-7
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 5726835
• PubChem ID: 121203382
• Update Time: 2025-06-28

2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid
• 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid

• Inchi： 1S/C7H10F3NO3/c1-14-6(7(8,9)10)3-11(4-6)2-5(12)13/h2-4H2,1H3,(H,12,13)
• InChI Key： GWHSCFXERYHFJP-UHFFFAOYSA-N
• SMILES： FC(C1(CN(CC(=O)O)C1)OC)(F)F

Additional information on 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid

Introduction to 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid (CAS No. 2097981-88-7)

2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid, identified by the CAS number 2097981-88-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic ring containing two carbon atoms and one nitrogen atom. The presence of both methoxy and trifluoromethyl substituents in the molecule imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural features of 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid make it an intriguing subject for drug discovery and development. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents. This modification often improves the pharmacokinetic profile of compounds, thereby increasing their efficacy and reducing potential side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The azetidine ring in 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid serves as a versatile scaffold for designing molecules that can interact with biological targets. For instance, azetidine derivatives have been explored for their potential in inhibiting enzymes and receptors involved in inflammatory pathways, making them relevant in the development of anti-inflammatory drugs.

In the realm of medicinal chemistry, the methoxy substituent plays a crucial role in modulating the reactivity and selectivity of the compound. This group can participate in hydrogen bonding interactions, which are essential for achieving high affinity to biological targets. Additionally, the electronic properties induced by the trifluoromethyl group can influence the compound's solubility and bioavailability, further enhancing its suitability for pharmaceutical applications.

One of the most compelling aspects of 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural framework to develop analogs with enhanced biological activity. For example, derivatives of this compound have been investigated for their antimicrobial properties, demonstrating promising results in preliminary studies. The ability to modify specific functional groups while retaining the core azetidine scaffold allows for rapid optimization and tailoring of drug candidates.

The synthesis of 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also enable the introduction of complex substituents like the trifluoromethyl group with high regioselectivity.

From a biochemical perspective, the interaction between 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid and biological targets can be elucidated through structural biology approaches. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide insights into how the compound binds to enzymes or receptors at an atomic level. This information is invaluable for designing next-generation drugs with improved potency and selectivity.

The pharmaceutical industry has shown increasing interest in azetidine derivatives due to their diverse biological activities. Studies have highlighted their potential in treating conditions ranging from infectious diseases to chronic inflammatory disorders. The unique combination of substituents in 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid positions it as a key intermediate in this ongoing research effort.

Future directions in the study of this compound may include exploring its role in drug delivery systems. Nanotechnology-based approaches could enhance the bioavailability and targeted delivery of azetidine derivatives, opening new avenues for therapeutic intervention. Additionally, computational modeling could be further refined to predict novel derivatives with enhanced pharmacological profiles.

In conclusion, 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid (CAS No. 2097981-88-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapeutic strategies.